Cas no 1189378-81-1 (1,3-Dihydro-2-benzofuran-5-sulfonamide)
1,3-Dihydro-2-benzofuran-5-sulfonamide Chemical and Physical Properties
Names and Identifiers
-
- 1,3-dihydro-2-benzofuran-5-sulfonamide
- 1,3-dihydroisobenzofuran-5-sulfonamide
- Z1084402088
- SCHEMBL6121352
- AS-83925
- EN300-126550
- CS-0120223
- E81453
- 1189378-81-1
- AKOS012392057
- 1,3-Dihydro-2-benzofuran-5-sulfonamide
-
- Inchi: 1S/C8H9NO3S/c9-13(10,11)8-2-1-6-4-12-5-7(6)3-8/h1-3H,4-5H2,(H2,9,10,11)
- InChI Key: NCAGOQKFTHTONQ-UHFFFAOYSA-N
- SMILES: S(C1C=CC2COCC=2C=1)(N)(=O)=O
Computed Properties
- Exact Mass: 199.03031432g/mol
- Monoisotopic Mass: 199.03031432g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 282
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.3
- Topological Polar Surface Area: 77.8
1,3-Dihydro-2-benzofuran-5-sulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | Y1266237-100mg |
1,3-dihydro-2-benzofuran-5-sulfonamide |
1189378-81-1 | 95% | 100mg |
$145 | 2024-06-06 | |
| eNovation Chemicals LLC | Y1266237-250mg |
1,3-dihydro-2-benzofuran-5-sulfonamide |
1189378-81-1 | 95% | 250mg |
$270 | 2023-05-17 | |
| Enamine | EN300-126550-0.05g |
1,3-dihydro-2-benzofuran-5-sulfonamide |
1189378-81-1 | 94% | 0.05g |
$100.0 | 2023-06-08 | |
| Enamine | EN300-126550-0.1g |
1,3-dihydro-2-benzofuran-5-sulfonamide |
1189378-81-1 | 94% | 0.1g |
$149.0 | 2023-06-08 | |
| Enamine | EN300-126550-0.25g |
1,3-dihydro-2-benzofuran-5-sulfonamide |
1189378-81-1 | 94% | 0.25g |
$212.0 | 2023-06-08 | |
| Enamine | EN300-126550-0.5g |
1,3-dihydro-2-benzofuran-5-sulfonamide |
1189378-81-1 | 94% | 0.5g |
$334.0 | 2023-06-08 | |
| Enamine | EN300-126550-1.0g |
1,3-dihydro-2-benzofuran-5-sulfonamide |
1189378-81-1 | 94% | 1g |
$428.0 | 2023-06-08 | |
| Enamine | EN300-126550-2.5g |
1,3-dihydro-2-benzofuran-5-sulfonamide |
1189378-81-1 | 94% | 2.5g |
$838.0 | 2023-06-08 | |
| Enamine | EN300-126550-5.0g |
1,3-dihydro-2-benzofuran-5-sulfonamide |
1189378-81-1 | 94% | 5g |
$1240.0 | 2023-06-08 | |
| Enamine | EN300-126550-10.0g |
1,3-dihydro-2-benzofuran-5-sulfonamide |
1189378-81-1 | 94% | 10g |
$1842.0 | 2023-06-08 |
1,3-Dihydro-2-benzofuran-5-sulfonamide Related Literature
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
Additional information on 1,3-Dihydro-2-benzofuran-5-sulfonamide
Introduction to 1,3-Dihydro-2-benzofuran-5-sulfonamide (CAS No. 1189378-81-1)
1,3-Dihydro-2-benzofuran-5-sulfonamide (CAS No. 1189378-81-1) is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of sulfonamides, which are widely studied for their potential applications in drug development. The benzofuran moiety in its structure contributes to its unique chemical properties, making it a valuable subject for both academic research and industrial applications.
The sulfonamide group in 1,3-dihydro-2-benzofuran-5-sulfonamide plays a crucial role in its biological activity. Sulfonamides are known for their ability to inhibit various enzymes and receptors, making them promising candidates for therapeutic interventions. Recent studies have highlighted the potential of this compound in modulating key cellular pathways involved in diseases such as cancer and inflammation.
One of the most notable advancements in the study of CAS No. 1189378-81-1 is its application in targeted drug delivery systems. Researchers have explored the use of this compound as a scaffold for designing drugs with enhanced bioavailability and reduced side effects. The benzofuran ring provides a rigid structure that can be easily modified to attach various functional groups, enabling precise targeting of specific biological targets.
Moreover, the synthesis of 1,3-dihydro-2-benzofuran-5-sulfonamide has been optimized through innovative chemical methodologies. Recent reports have demonstrated the use of green chemistry principles to synthesize this compound, reducing environmental impact while maintaining high yields and purity. These advancements underscore the importance of sustainable practices in modern chemical synthesis.
In terms of pharmacokinetics, CAS No. 1189378-81-1 exhibits favorable absorption and distribution properties, making it a suitable candidate for oral administration. Preclinical studies have shown that this compound demonstrates excellent bioavailability and minimal toxicity, further supporting its potential as a therapeutic agent.
The structural versatility of 1,3-dihydro-2-benzofuran-5-sulfonamide has also led to its exploration in materials science. Its ability to form stable complexes with metal ions has been leveraged in the development of novel catalysts and sensors. These applications highlight the interdisciplinary significance of this compound beyond traditional pharmaceutical uses.
Looking ahead, ongoing research into CAS No. 1189378-81-1 is focused on understanding its mechanism of action at the molecular level. Advanced techniques such as X-ray crystallography and computational modeling are being employed to unravel how this compound interacts with its target proteins. Such insights will be instrumental in refining its therapeutic potential and paving the way for clinical trials.
In conclusion, 1,3-dihydro-2-benzofuran-5-sulfonamide (CAS No. 1189378-81-1) stands out as a multifaceted compound with diverse applications across chemistry and biology. Its unique structure, coupled with recent advancements in synthesis and application, positions it as a key player in future scientific discoveries and innovations.
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